Cas no 681279-96-9 (3-{(2-chlorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole)

• Product Name: 3-{(2-chlorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole
• CAS No: 681279-96-9
• MF: C₂₄H₂₂ClNS
• MW: 391.95618391037
• CID: 6479452
• Update Time: 2025-06-11

3-{(2-chlorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-{(2-chlorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole
• 3-((2-chlorobenzyl)thio)-1-(2,5-dimethylbenzyl)-1H-indole
• 1H-Indole, 3-[[(2-chlorophenyl)methyl]thio]-1-[(2,5-dimethylphenyl)methyl]-

• Inchi： 1S/C24H22ClNS/c1-17-11-12-18(2)20(13-17)14-26-15-24(21-8-4-6-10-23(21)26)27-16-19-7-3-5-9-22(19)25/h3-13,15H,14,16H2,1-2H3
• InChI Key： KKTCMELNVZUEGE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(C)=CC=C2C)C2=C(C=CC=C2)C(SCC2=CC=CC=C2Cl)=C1

Computed Properties

• Exact Mass: 391.116
• Monoisotopic Mass: 391.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 573.1±50.0 °C(Predicted)

Additional information on 3-{(2-chlorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole

Introduction to 3-{(2-chlorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole (CAS No. 681279-96-9)

3-{(2-chlorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole (CAS No. 681279-96-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of indole, a versatile and important heterocyclic compound with a wide range of biological activities. The unique structural features of this molecule, including the presence of a chlorophenyl and dimethylphenyl substituents, contribute to its potential therapeutic applications.

The chemical structure of 3-{(2-chlorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole is characterized by a central indole core, which is a fundamental building block in many natural products and synthetic compounds. The indole ring is substituted at the 3-position with a sulfanyl group linked to a (2-chlorophenyl)methyl moiety, and at the 1-position with a (2,5-dimethylphenyl)methyl group. These substitutions not only enhance the chemical stability and solubility of the compound but also modulate its biological activity.

Recent studies have highlighted the potential of 3-{(2-chlorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. This makes it a promising candidate for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-{(2-chlorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole has also been investigated for its anti-cancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival. These findings suggest that 3-{(2-chlorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole could be further developed as an anti-cancer agent.

The pharmacokinetic properties of 3-{(2-chlorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy and safety. Its high bioavailability and low toxicity make it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{(2-chlorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3-{(2-chlorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole (CAS No. 681279-96-9) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research in medicinal chemistry and pharmaceutical science. Continued investigation into its mechanisms of action and clinical potential will likely lead to new treatments for various diseases.